Cas no 2680748-78-9 (2-{(benzyloxy)carbonyl2-nitro-4-(trifluoromethyl)phenylamino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl2-nitro-4-(trifluoromethyl)phenylamino}acetic acid
• CAS No: 2680748-78-9
• MF: C₁₇H₁₃F₃N₂O₆
• MW: 398.290135145187
• CID: 5666636
• PubChem ID: 165943190
• Update Time: 2025-05-21

2-{(benzyloxy)carbonyl2-nitro-4-(trifluoromethyl)phenylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl][2-nitro-4-(trifluoromethyl)phenyl]amino}acetic acid
• 2680748-78-9
• EN300-27725336
• 2-{(benzyloxy)carbonyl2-nitro-4-(trifluoromethyl)phenylamino}acetic acid

• Inchi： 1S/C17H13F3N2O6/c18-17(19,20)12-6-7-13(14(8-12)22(26)27)21(9-15(23)24)16(25)28-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,23,24)
• InChI Key： MDILLETVSJMWNU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N(C(=O)OCC1C=CC=CC=1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 398.07257062g/mol
• Monoisotopic Mass: 398.07257062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on 2-{(benzyloxy)carbonyl2-nitro-4-(trifluoromethyl)phenylamino}acetic acid

Professional Introduction to 2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic Acid (CAS No. 2680748-78-9)

2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic acid, identified by its CAS number 2680748-78-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as the benzyloxy carbonyl and nitro substituents, as well as the trifluoromethyl group. These features contribute to its unique chemical properties and potential biological activities, making it a subject of intense research interest.

The benzyloxy carbonyl group, often denoted as Boc, is a protective group commonly used in peptide synthesis to shield the amine functionality during various chemical reactions. Its presence in this compound suggests that it may be employed in the synthesis of more complex molecules, particularly in the development of peptide mimetics or other pharmacologically active agents. The nitro group, on the other hand, is known for its ability to participate in redox reactions and influence the electronic properties of the molecule. This can be particularly useful in designing compounds with specific interactions with biological targets.

The trifluoromethyl group is another key feature of this compound, contributing to its lipophilicity and metabolic stability. This group is frequently incorporated into pharmaceuticals to enhance their bioavailability and resistance to degradation by metabolic enzymes. The combination of these functional groups makes 2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic acid a versatile building block for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing nitro and trifluoromethyl groups often exhibit potent interactions with biological targets, including enzymes and receptors. For instance, computational studies on similar compounds have identified potential applications in the treatment of inflammatory diseases and cancer. The presence of the benzyloxy carbonyl group also suggests that this compound could be used in the development of protease inhibitors, which are crucial in treating various diseases.

In vitro studies have begun to explore the pharmacological profile of 2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic acid. Initial experiments have indicated that it may possess inhibitory properties against certain enzymes relevant to neurological disorders. The nitro group's ability to engage in redox reactions could be particularly beneficial in modulating enzyme activity, while the trifluoromethyl group may enhance binding affinity. These findings are consistent with broader trends observed in drug discovery, where structural features are carefully tailored to optimize biological activity.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require precise control over reaction conditions. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have made it possible to streamline these processes and improve yields. These innovations are not only beneficial for producing this specific compound but also for developing other complex molecules with similar structural motifs.

As research continues, the potential applications of 2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic acid are likely to expand. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. The compound's unique structural features make it a promising candidate for further investigation in drug discovery programs targeting various diseases.

The role of computational tools in guiding experimental design cannot be overstated. Machine learning algorithms and artificial intelligence are increasingly being used to predict molecular properties and identify promising candidates for further study. These tools can help researchers prioritize compounds based on their predicted biological activity and synthetic feasibility. In the case of 2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic acid, such approaches could accelerate the discovery process and lead to faster development of novel therapeutics.

In conclusion, 2-{(benzyloxy)carbonyl}2-nitro-4-(trifluoromethyl)phenylamino}acetic acid (CAS No. 2680748-78-9) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing therapeutic strategies.